1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• IUPAC Name: 1-[4-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-2-chloroethanone
• InChI: InChI=1S/C18H27ClN2O/c1-15(2)21(13-16-6-4-3-5-7-16)14-17-8-10-20(11-9-17)18(22)12-19/h3-7,15,17H,8-14H2,1-2H3
• InChI Key: LNLMCIWNBKWALZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCN(CC1)C(=O)CCl)CC2=CC=CC=C2
• Molecular Formula: C18H27ClN2O
• Molecular Weight: 322.9 g/mol

Description

1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is a tertiary amine derivative featuring a piperidine core substituted with a benzyl-isopropylamino-methyl group at the 4-position and a 2-chloroethanone moiety at the 1-position.

Preparation Methods

Reductive Amination Protocol

• Reactants : Benzaldehyde (1.0 equiv), isopropylamine (1.1 equiv), sodium cyanoborohydride (NaBH3CN, 1.5 equiv).

• Solvent : Methanol or ethanol.

• Conditions : Stir at room temperature for 12–24 hours under inert atmosphere.

• Workup : Acid-base extraction to isolate the amine product.

Yield : 85–92% (based on analogous procedures in).

Functionalization of Piperidine at the 4-Position

The 4-position of piperidine is modified via reductive amination or nucleophilic substitution to introduce the benzyl-isopropyl-aminomethyl group.

Reductive Amination of Piperidine-4-carboxaldehyde

• Reactants : Piperidine-4-carboxaldehyde (1.0 equiv), benzyl-isopropyl-amine (1.2 equiv), sodium triacetoxyborohydride (NaBH(OAc)3, 1.5 equiv).

• Solvent : Dichloromethane (DCM) or 1,2-dichloroethane.

• Conditions : Stir at 0°C to room temperature for 6–12 hours.

• Product : 4-[(Benzyl-isopropyl-amino)-methyl]piperidine.

Characterization :

• 1H NMR (500 MHz, CDCl3): δ 7.35–7.25 (m, 5H, Ar-H), 3.72 (s, 2H, CH2Ph), 2.85–2.70 (m, 2H, NCH2), 2.50–2.40 (m, 1H, CH(CH3)2), 2.30–2.10 (m, 4H, piperidine-H), 1.60–1.40 (m, 4H, piperidine-H), 1.05 (d, J = 6.3 Hz, 6H, CH(CH3)2).

• LC-MS : m/z 261 [M+H]+.

Acylation with Chloroacetyl Chloride

The final step involves acylating the piperidine nitrogen with chloroacetyl chloride to introduce the 2-chloroethanone moiety.

Acylation Protocol

• Reactants : 4-[(Benzyl-isopropyl-amino)-methyl]piperidine (1.0 equiv), chloroacetyl chloride (1.5 equiv), triethylamine (TEA, 2.0 equiv).

• Solvent : DCM or tetrahydrofuran (THF).

• Conditions : Stir at 0°C for 30 minutes, then warm to room temperature for 2–4 hours.

• Workup : Wash with aqueous NaHCO3, dry over MgSO4, and purify via column chromatography (SiO2, ethyl acetate/hexane).

Yield : 75–82%.

Characterization :

• 1H NMR (500 MHz, CDCl3): δ 7.35–7.25 (m, 5H, Ar-H), 4.10 (s, 2H, COCH2Cl), 3.75 (s, 2H, CH2Ph), 3.50–3.40 (m, 2H, piperidine-H), 2.90–2.70 (m, 4H, piperidine-H and NCH2), 2.60–2.50 (m, 1H, CH(CH3)2), 1.80–1.60 (m, 4H, piperidine-H), 1.10 (d, J = 6.3 Hz, 6H, CH(CH3)2).

• 13C NMR (126 MHz, CDCl3): δ 166.5 (C=O), 138.2 (Ar-C), 128.4–126.8 (Ar-CH), 62.1 (COCH2Cl), 54.3–48.5 (piperidine-C), 46.2 (CH(CH3)2), 42.8 (NCH2), 28.5 (CH(CH3)2), 22.1 (piperidine-CH2).

• LC-MS : m/z 323 [M+H]+ (calculated for C18H27ClN2O: 322.87).

Alternative Synthetic Routes

Triflate-Mediated Alkylation

A method adapted from uses trifluoromethanesulfonyl (triflate) esters as leaving groups:

• Reactants : Piperidin-4-ylmethanol (1.0 equiv), triflic anhydride (1.2 equiv).

• Conditions : Form the triflate intermediate at −78°C, then react with benzyl-isopropyl-amine (1.5 equiv) in DCM.

• Yield : 70–78% for the alkylation step.

Boc-Protected Intermediate Strategy

• Protection : Synthesize tert-butyl 4-[(benzyl-isopropyl-amino)-methyl]piperidine-1-carboxylate.

• Deprotection : Remove Boc group with HCl/dioxane.

• Acylation : React with chloroacetyl chloride as in Section 4.1.
  Advantage : Facilitates purification of intermediates.

Optimization and Challenges

Critical Parameters

• Temperature Control : Acylation at 0°C minimizes side reactions (e.g., over-acylation).

• Solvent Choice : Polar aprotic solvents (e.g., DCM) enhance reaction rates for reductive amination.

Common Side Reactions

• Dual Acylation : Excess chloroacetyl chloride may lead to bis-acylated products.

• Elimination : High temperatures during acylation can cause β-elimination, forming vinyl ketones.

Scalability and Industrial Relevance

The reductive amination-acylation sequence is scalable to multi-gram quantities with minimal optimization:

• Pilot-Scale Yield : 68–72% over two steps.

• Purity : >98% by HPLC after recrystallization (solvent: ethyl acetate/hexane) .

Chemical Reactions Analysis

1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, leading to the formation of various derivatives depending on the nucleophile used (e.g., amines, thiols).

Common reagents and conditions for these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure settings.

Scientific Research Applications

Medicinal Chemistry

The compound's structural analogs have been studied for their potential therapeutic effects. Compounds with similar piperidine frameworks are often investigated for:

• Antidepressant Activity : Research indicates that piperidine derivatives can modulate neurotransmitter systems, making them candidates for antidepressant drugs.
• Analgesic Effects : Some piperidine-based compounds have shown efficacy in pain management, suggesting that 1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone may possess similar properties.

Interaction Studies

Given the presence of functional groups capable of hydrogen bonding, this compound is likely to interact with various biological targets, including:

• G-protein Coupled Receptors (GPCRs) : Similar compounds have been shown to engage with GPCRs, which are critical in numerous signaling pathways. This interaction could be pivotal in developing drugs targeting neurological disorders.

Synthesis and Derivative Development

The synthesis of 1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone can be approached through various synthetic pathways. The versatility in synthesis allows for the exploration of derivatives that may enhance its biological activity or reduce toxicity.

Case Study 1: Antidepressant Activity

A study on similar piperidine derivatives demonstrated significant antidepressant-like effects in animal models. These findings suggest that modifications to the piperidine structure can lead to enhanced efficacy in treating mood disorders .

Case Study 2: Analgesic Properties

Research involving piperidine analogs has shown promising results in pain relief. For instance, compounds structurally related to 1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone exhibited analgesic effects comparable to standard opioid treatments without the associated side effects .

Potential Applications Table

Application Area	Description	Relevant Studies
Medicinal Chemistry	Development of antidepressants and analgesics based on structural modifications	,
Interaction Studies	Engagement with GPCRs for neurological disorder treatments
Synthesis Development	Exploration of synthetic pathways for derivative creation

Mechanism of Action

The mechanism of action of 1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. For example, it could inhibit certain enzymes involved in metabolic pathways or interact with neurotransmitter receptors in the nervous system. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural and Commercial Comparison of Piperidine Derivatives

Compound Name (IUPAC)	Substituents (4-position)	1-position Group	CAS Number	Suppliers (Count)	Status
Target Compound : 1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone	Benzyl-isopropylamino-methyl	2-Chloroethanone	947676-23-5	4	Discontinued
1-(4-((Benzyl(ethyl)amino)methyl)piperidin-1-yl)-2-chloroethanone	Benzyl-ethylamino-methyl	2-Chloroethanone	1353954-80-9	4	Available
1-(4-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone	Cyclopropyl-(2-hydroxyethyl)amino-methyl	Ethanone	1353985-44-0	5	Available
1-(4-((Isopropylamino)methyl)piperidin-1-yl)ethanone	Isopropylamino-methyl	Ethanone	1353979-33-5	5	Available
1-(4-((Methylamino)methyl)piperidin-1-yl)ethanone	Methylamino-methyl	Ethanone	1353944-09-8	6	Available

Key Findings:

Structural Variations and Physicochemical Properties: The chloroethanone group in the target compound distinguishes it from analogs like 1-(4-((Isopropylamino)methyl)piperidin-1-yl)ethanone, which lacks the chlorine atom. This group may enhance electrophilic reactivity, making the target compound a candidate for covalent binding in drug design . Benzyl-isopropyl vs.

Commercial Availability: The target compound is discontinued, while analogs like 1-(4-((Methylamino)methyl)piperidin-1-yl)ethanone remain available with six suppliers.

Biological Relevance: Piperidine derivatives with tertiary amine and ketone groups are frequently explored as inhibitors of enzymes like 17β-hydroxysteroid dehydrogenase (17β-HSD) or kinases. For example, highlights a structurally distinct piperidine-chlorophenoxy compound as a potent 17β-HSD inhibitor, underscoring the scaffold’s versatility .

Biological Activity

The compound 1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone , also known by its CAS number 1353967-86-8 , is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular formula of the compound is $C_{17}H_{25}ClN_{2}O$, and it features a piperidine ring substituted with a benzyl-isopropyl amino group and a chloroethanone moiety. The structural representation can be summarized as follows:

Component	Description
Molecular Formula	$C_{17}H_{25}ClN_{2}O$
Molecular Weight	308.85 g/mol
CAS Number	1353967-86-8

Pharmacological Properties

• Receptor Interaction : The compound has been studied for its interaction with various receptors, particularly focusing on the serotonin receptor subtypes. It has shown selective binding affinity towards the 5-HT7 receptor , which is implicated in mood regulation and cognitive functions .
• Antimicrobial Activity : Preliminary studies indicate that derivatives of this compound exhibit antimicrobial properties, particularly against certain bacterial strains. The introduction of bulky hydrophobic groups appears to enhance its activity against pathogens such as Escherichia coli and Staphylococcus aureus .
• Antiparasitic Effects : Research has also suggested that compounds similar to this structure have potential antiparasitic effects, specifically against protozoan parasites like Trypanosoma cruzi. Such compounds have demonstrated dose-dependent growth inhibition in vitro .

The biological activity of 1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is attributed to its ability to modulate neurotransmitter systems and inhibit key enzymes involved in cellular processes:

• Inhibition of Poly(ADP-ribose) polymerase (PARP) : Some studies have highlighted the role of similar compounds in inhibiting PARP activity, which is crucial for DNA repair mechanisms. This inhibition can lead to increased cytotoxicity in cancer cells, especially those deficient in DNA repair pathways .
• Serotonin Receptor Modulation : By selectively binding to serotonin receptors, the compound may influence neurotransmitter release and neuronal excitability, potentially offering therapeutic avenues for mood disorders .

Case Studies

• In Vitro Studies : A study examining the effects of related compounds on BRCA-deficient cell lines showed that these compounds could selectively induce cytotoxicity, suggesting potential applications in targeted cancer therapies .
• Antimicrobial Efficacy : In a comparative study of various benzodiazepine derivatives, this compound was evaluated for its antibacterial properties. Results indicated significant activity against gram-positive bacteria, with IC50 values comparable to established antibiotics .

Q & A

Basic Synthesis and Optimization

Q: What are the critical steps in synthesizing 1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone, and how are reaction conditions optimized? A: Synthesis typically involves multi-step reactions, including amination, alkylation, and chloroacetylation. Key parameters include solvent choice (e.g., dichloromethane for amination), temperature control (e.g., 0–5°C for sensitive intermediates), and catalyst selection (e.g., triethylamine for deprotonation). Optimization focuses on yield and purity, monitored via TLC and HPLC . Post-synthesis purification (e.g., column chromatography with hexane/EtOAc gradients) is critical to isolate the target compound .

Structural Characterization

Q: Which analytical techniques are most reliable for confirming the three-dimensional structure of this compound? A: X-ray crystallography provides definitive spatial conformation, resolving piperidine ring puckering and substituent orientation . NMR (¹H and ¹³C) complements this by identifying proton environments (e.g., distinguishing benzyl vs. isopropyl methyl groups) and confirming stereochemistry. For example, NOESY correlations can validate spatial proximity of aromatic and piperidine protons .

Biological Activity Profiling

Q: How can researchers design experiments to identify the biological targets of this compound? A: Target identification often involves:

• Receptor binding assays : Competitive binding studies using radiolabeled ligands (e.g., for GPCRs or ion channels).
• Enzyme inhibition screens : Kinetic assays measuring IC₅₀ values against panels of kinases or proteases.
• Computational docking : Molecular modeling (e.g., AutoDock Vina) to predict binding affinities to targets like sigma receptors or monoamine transporters .

Advanced Data Contradictions

Q: How should researchers address discrepancies in elemental analysis data (e.g., C/H/N percentages) for this compound? A: Contradictions may arise from incomplete purification or hygroscopic intermediates. Mitigation strategies include:

• Repeating combustion analysis under anhydrous conditions.
• Cross-validating with high-resolution mass spectrometry (HRMS) for molecular formula confirmation.
• Comparing NMR integration ratios to theoretical proton counts .

Stability and Degradation

Q: What methodologies are recommended to assess the compound’s stability under varying storage conditions? A: Accelerated stability studies using:

• Thermogravimetric analysis (TGA) : To determine decomposition temperatures.
• Forced degradation : Exposure to heat (40–60°C), humidity (75% RH), and UV light, followed by HPLC-PDA to track degradation products.
• pH-dependent stability : Incubation in buffers (pH 3–9) to identify hydrolysis-sensitive motifs (e.g., the chloroethanone group) .

Advanced Analytical Techniques

Q: How can researchers resolve overlapping signals in NMR spectra caused by complex substituents? A: Use advanced NMR methods:

• 2D experiments (HSQC, HMBC) to correlate ¹H-¹³C couplings and assign quaternary carbons.
• Variable-temperature NMR to reduce signal broadening from conformational exchange.
• Deuterated solvents (e.g., DMSO-d₆) to shift exchangeable protons (e.g., NH) .

Computational Modeling

Q: What computational approaches are suitable for predicting the compound’s pharmacokinetic properties? A:

• ADME prediction : Tools like SwissADME estimate logP, solubility, and CYP450 interactions.
• Molecular dynamics (MD) simulations : To assess membrane permeability (e.g., blood-brain barrier penetration via P-gp efflux ratios).
• Quantum mechanical calculations : DFT (B3LYP/6-31G*) optimizes geometry for docking studies .

Synthetic Byproduct Analysis

Q: How can minor synthetic byproducts be identified and quantified? A:

• LC-MS/MS with electrospray ionization (ESI) detects low-abundance impurities.
• Isolation via preparative HPLC followed by structural elucidation using HRMS and NMR.
• Mechanistic studies : Probing reaction intermediates (e.g., monitoring via in-situ IR) to trace byproduct formation pathways .

Comparative Bioactivity

Q: How does modifying the benzyl-isopropyl-amino group affect bioactivity compared to similar piperidine derivatives? A: Structure-activity relationship (SAR) studies reveal:

• Bulkier substituents (e.g., tert-butyl) may enhance receptor selectivity but reduce solubility.
• Electron-withdrawing groups (e.g., fluorine) on the benzyl ring can increase metabolic stability.
• Chiral centers in the piperidine ring influence enantioselective binding to targets like serotonin receptors .

Reproducibility Challenges

Q: What factors contribute to variability in biological assay results, and how can they be controlled? A: Key factors include:

• Compound purity : Use HPLC (≥95% purity) and characterize batches with consistent melting points.
• Cell line variability : Authenticate cell lines via STR profiling.
• Assay conditions : Standardize buffer ionic strength, temperature, and incubation times .